Cas no 898356-68-8 (N'-2-(4-chlorophenyl)ethyl-N-(2,4-difluorophenyl)ethanediamide)

• Product Name: N'-2-(4-chlorophenyl)ethyl-N-(2,4-difluorophenyl)ethanediamide
• CAS No: 898356-68-8
• MF: C₁₆H₁₃ClF₂N₂O₂
• MW: 338.736429929733
• CID: 5480329
• Update Time: 2025-06-15

N'-2-(4-chlorophenyl)ethyl-N-(2,4-difluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(4-chlorophenyl)ethyl]-N2-(2,4-difluorophenyl)-
• N'-2-(4-chlorophenyl)ethyl-N-(2,4-difluorophenyl)ethanediamide

• Inchi： 1S/C16H13ClF2N2O2/c17-11-3-1-10(2-4-11)7-8-20-15(22)16(23)21-14-6-5-12(18)9-13(14)19/h1-6,9H,7-8H2,(H,20,22)(H,21,23)
• InChI Key： VAQULEZVVCGBGE-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(Cl)C=C1)(=O)C(NC1=CC=C(F)C=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(4-chlorophenyl)ethyl-N-(2,4-difluorophenyl)ethanediamide

Introduction to N'-2-(4-chlorophenyl)ethyl-N-(2,4-difluorophenyl)ethanediamide (CAS No. 898356-68-8)

N'-2-(4-chlorophenyl)ethyl-N-(2,4-difluorophenyl)ethanediamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 898356-68-8, has garnered attention due to its unique chemical properties and its promising applications in the synthesis of novel therapeutic agents.

The molecular formula of this compound is C₁₇H₁₄ClF₂N₂, which highlights its composition of carbon, hydrogen, chlorine, and fluorine atoms, along with two nitrogen atoms. The presence of fluorine atoms in particular is noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and improved bioavailability, making them attractive candidates for drug development.

In recent years, there has been a growing interest in the development of new molecules that can target complex biological pathways. N'-2-(4-chlorophenyl)ethyl-N-(2,4-difluorophenyl)ethanediamide has been studied for its potential role in modulating various enzymatic activities and receptor interactions. Its dual amide functional groups provide a versatile scaffold for further chemical modifications, allowing researchers to tailor its properties for specific therapeutic applications.

The compound's structure also suggests potential interactions with biological targets such as kinases and transcription factors, which are key players in numerous disease pathways. Preliminary studies have indicated that derivatives of this molecule may exhibit inhibitory effects on certain enzymes, making them promising candidates for the treatment of conditions such as cancer and inflammatory diseases.

One of the most compelling aspects of N'-2-(4-chlorophenyl)ethyl-N-(2,4-difluorophenyl)ethanediamide is its synthetic accessibility. The presence of readily available starting materials and well-established synthetic routes allows for efficient production and modification of this compound. This accessibility is crucial for conducting both preclinical and clinical studies to evaluate its efficacy and safety profiles.

The pharmaceutical industry has been increasingly leveraging computational methods to predict the biological activity of novel compounds. N'-2-(4-chlorophenyl)ethyl-N-(2,4-difluorophenyl)ethanediamide has been subjected to various computational simulations to understand its potential interactions with biological targets. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding the design of more effective derivatives.

In addition to its potential therapeutic applications, this compound has also shown promise in material science research. Its unique structural features make it a suitable candidate for developing new polymers and advanced materials with tailored properties. The incorporation of fluorine atoms can enhance the thermal stability and chemical resistance of these materials, opening up new possibilities for their use in industrial applications.

The synthesis and characterization of N'-2-(4-chlorophenyl)ethyl-N-(2,4-difluorophenyl)ethanediamide have been the focus of several research groups worldwide. Advances in synthetic methodologies have enabled the production of high-purity samples, which are essential for rigorous biological testing. These efforts have led to a better understanding of the compound's reactivity and its potential for further development.

The future prospects for N'-2-(4-chlorophenyl)ethyl-N-(2,4-difluorophenyl)ethanediamide are vast. Ongoing research is exploring its potential as a lead compound for drug discovery programs targeting various diseases. Additionally, studies are being conducted to optimize its pharmacokinetic properties through structural modifications. These efforts are expected to yield novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, N'-2-(4-chlorophenyl)ethyl-N-(2,4-difluorophenyl)ethanediamide (CAS No. 898356-68-8) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features, synthetic accessibility, and promising biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.